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Abstract

The application of Urea Ammonium Nitrate (UAN) through fertigation presents a significant
advancement in optimizing nitrogen (N) management for summer maize cultivation. This
comprehensive guide details the superior efficacy of UAN over traditional urea application,
leading to enhanced grain yields, improved nitrogen use efficiency (NUE), and a reduced
environmental footprint.[1][2] These application notes provide researchers, agronomists, and
agricultural professionals with detailed protocols and quantitative data from recent studies to
facilitate the adoption of these advanced fertigation strategies. Highlights include a notable
9.1% increase in grain yield and a 31.2% improvement in N recovery efficiency with UAN
fertigation compared to conventional urea methods.[1]

Introduction

Efficient nitrogen management is a cornerstone of sustainable and high-yield summer maize
production. Traditional fertilization methods often lead to significant nitrogen losses,
contributing to environmental pollution and economic inefficiency. Fertigation, the application of
fertilizers through an irrigation system, offers a precise and efficient alternative. Urea
Ammonium Nitrate (UAN) is a liquid fertilizer that is particularly well-suited for fertigation,
providing a readily available source of nitrogen to the crop.[1] This document outlines the
experimental basis for the advantages of UAN fertigation and provides detailed protocols for its
application in research settings.
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Key Advantages of UAN Fertigation

Recent studies have demonstrated the multifaceted benefits of UAN fertigation over traditional
urea application in summer maize. The primary advantages include:

e Increased Grain Yield: The application of UAN through fertigation has been shown to
increase grain yield by approximately 9.1% compared to urea.[1][2] This increase is largely
attributed to a significant enhancement in the number of grains per ear.[1]

« Enhanced Nitrogen Uptake and Use Efficiency: UAN application leads to greater total
nitrogen accumulation in the plant.[1][2] This is reflected in higher Nitrogen Partial Factor
Productivity, Nitrogen Agronomic Use Efficiency, and Nitrogen Recovery Efficiency, which
increased by 9.1%, 19.8%, and 31.2% respectively, compared to urea.[1]

e Improved Dry Matter Accumulation: UAN-treated maize exhibits greater dry matter
accumulation, indicating more robust plant growth.[1][2]

e Reduced Environmental Impact: UAN fertigation is associated with lower nitrous oxide (N20)
emissions, a potent greenhouse gas. The warming potential of N2O from urea treatment was
found to be 39.3% to 52.4% higher than that from UAN treatment.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from comparative studies on UAN
and urea fertigation in summer maize.

Table 1: Comparison of Grain Yield and Yield Components

Grain Yield ( Increase over . 1000-Grain
Treatment Grains per Ear .
kg/ha) Urea (%) Weight (g)
Urea 9870 - 585 345
UAN 10770 9.1% 615 350

Data derived from a two-year study comparing UAN and urea fertigation.[1]

Table 2: Dry Matter and Nitrogen Accumulation at Physiological Maturity (R6 Stage)
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Total N

Total Dry Matter ( . N Harvest Index
Treatment Accumulation (
kg/ha ) (%)
kg/ha)
Urea 18540 240 55
UAN 20610 278 58

Data reflects the enhanced biomass and nitrogen uptake in UAN-treated maize.[1][2]

Table 3: Nitrogen Use Efficiency (NUE) Parameters

N Partial Factor N Agronomic Use
. L. N Recovery
Treatment Productivity ( kglkg Efficiency ( kglkg .
Efficiency (%)
N) N)
Urea 47.0 12.1 42.3
UAN 51.3 14.5 55.5

This table highlights the superior efficiency of UAN in converting applied nitrogen into grain
yield.[1]

Table 4: Effect of Different UAN Application Rates on Maize Yield

Treatment (N rate) Grain Yield ( kg/ha)
Control (No N) 6500

UAN (126 kg/ha ) 9200

UAN (168 kg/ha ) 10500

UAN (210 kg/ha ) 11200

Urea (210 kg/ha) 10400

This data suggests a dose-dependent effect of UAN on yield, with higher rates leading to
greater productivity up to a certain point.[3]
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Experimental Protocols

This section provides a detailed methodology for conducting summer maize fertigation
experiments with UAN, based on established research protocols.[1]

Experimental Design

e Treatments:
o Control (No Nitrogen)
o Urea (e.g., 210 kg N/ha)
o UAN (e.g., 210 kg N/ha)
e Replication: A minimum of three replicates for each treatment is recommended.
» Plot Size: Sufficiently large plots (e.g., 10m x 5m) should be used to minimize edge effects.

o Layout: A randomized complete block design is appropriate to account for field variability.

Fertilization and Irrigation

o Basal Fertilization: Apply phosphorus (P20s) and potassium (Kz0) fertilizers based on soil
test recommendations before sowing.

» Nitrogen Application:

o Timing: For split applications, a common strategy is to apply a portion of the nitrogen at
the V6 (sixth leaf) stage and the remainder at the V12 (twelfth leaf) stage. A 40:60 split
between V6 and V12 is a recommended starting point.

o Fertigation Procedure:

» Dissolve the calculated amount of UAN in a known volume of irrigation water in a
fertilizer tank.

» [nject the UAN solution into the irrigation system during a scheduled irrigation event.
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» Ensure the irrigation system is run with fresh water for a period before and after the
fertilizer injection to ensure proper distribution and to flush the lines.

Data Collection and Analysis

o Plant Sampling: Collect plant samples at key growth stages (e.g., V6, V12, R1, R6) for dry
matter and nitrogen content analysis.

 Yield and Yield Components: At maturity, harvest the central rows of each plot to determine

grain yield, grains per ear, and 1000-grain weight.

o Soil Sampling: Collect soil samples before and after the experiment to analyze residual

nitrogen.

 Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA) to determine the significance of treatment effects.

Visualizations

The following diagrams illustrate the experimental workflow and the logical flow of the UAN

fertigation process.
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Caption: Experimental workflow for UAN fertigation trials.
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Caption: Logical flow of the UAN fertigation process.
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Caption: Comparison of UAN fertigation and traditional urea.

Conclusion
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The adoption of UAN fertigation in summer maize represents a significant step towards
achieving higher yields, greater nitrogen use efficiency, and improved environmental
sustainability. The data and protocols presented in this document provide a solid foundation for
researchers and professionals to implement and further investigate these advanced application
techniques. Split application of UAN through fertigation, timed to coincide with key growth
stages of maize, is a highly recommended practice for optimizing nitrogen management and
maximizing crop productivity.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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